Cas no 1951440-01-9 (N-(4-(Pivaloyl)pyridin-3-yl)pivalamide)

• Product Name: N-(4-(Pivaloyl)pyridin-3-yl)pivalamide
• CAS No: 1951440-01-9
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD18910212
• CID: 4783556
• Update Time: 2025-10-29

N-(4-(Pivaloyl)pyridin-3-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(Pivaloyl)pyridin-3-yl)pivalamide
• N-(4-Pivaloylpyridin-3-yl)pivalamide

• MDL： MFCD18910212
• Inchi： 1S/C15H22N2O2/c1-14(2,3)12(18)10-7-8-16-9-11(10)17-13(19)15(4,5)6/h7-9H,1-6H3,(H,17,19)
• InChI Key： GKWLNLQUPSWHPC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1NC(C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 3.1
• Topological Polar Surface Area: 59.1

Additional information on N-(4-(Pivaloyl)pyridin-3-yl)pivalamide

Professional Introduction to N-(4-(Pivaloyl)pyridin-3-yl)pivalamide (CAS No. 1951440-01-9)

N-(4-(Pivaloyl)pyridin-3-yl)pivalamide (CAS No. 1951440-01-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, has been extensively studied for its potential applications in drug discovery and development. The presence of both pivaloyl and pyridin-3-yl functional groups imparts unique chemical properties that make it a valuable candidate for further exploration.

The pivaloyl group, known for its stability and ability to enhance metabolic resistance, plays a crucial role in the compound's reactivity and interactions with biological targets. This feature is particularly relevant in the context of designing drugs that require prolonged half-life or resistance to enzymatic degradation. On the other hand, the pyridin-3-yl moiety contributes to the compound's solubility and binding affinity, making it an attractive scaffold for developing small-molecule inhibitors.

In recent years, there has been a surge in research focused on identifying novel compounds with enhanced pharmacological properties. N-(4-(Pivaloyl)pyridin-3-yl)pivalamide has emerged as a promising candidate in this domain due to its structural versatility and functional adaptability. Studies have demonstrated its potential in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The compound's ability to interact with multiple targets makes it a compelling subject for further investigation.

The synthesis of N-(4-(Pivaloyl)pyridin-3-yl)pivalamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The use of advanced catalytic methods and purification techniques ensures high yield and purity, which are essential for pharmaceutical applications. The compound's stability under various conditions further underscores its suitability for industrial-scale production.

One of the most intriguing aspects of N-(4-(Pivaloyl)pyridin-3-yl)pivalamide is its potential role in drug repurposing. Researchers have identified similarities between its structure and known pharmacophores used in successful therapeutics, suggesting that it could be adapted for treating a wide range of diseases. This concept aligns with the growing trend in medicinal chemistry towards developing multifunctional compounds that address multiple therapeutic needs simultaneously.

The pharmacokinetic profile of N-(4-(Pivaloyl)pyridin-3-yl)pivalamide is another area of active investigation. Preliminary studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical factors in determining its clinical efficacy. Further research is needed to optimize these parameters and ensure that the compound performs well in preclinical and clinical trials.

In conclusion, N-(4-(Pivaloyl)pyridin-3-yl strong>)< strong>pivalamide (CAS No. 1951440-01-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.